Cas no 625128-24-7 (ISOQUINOLINE, 3,4-DIHYDRO-1-METHYL-7-(TRIFLUOROMETHYL)-)

• Product Name: ISOQUINOLINE, 3,4-DIHYDRO-1-METHYL-7-(TRIFLUOROMETHYL)-
• CAS No: 625128-24-7
• MF: C₁₁H₁₀F₃N
• MW: 213.199013233185
• CID: 3450658
• PubChem ID: 58784509
• Update Time: 2025-04-21

ISOQUINOLINE, 3,4-DIHYDRO-1-METHYL-7-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• ISOQUINOLINE, 3,4-DIHYDRO-1-METHYL-7-(TRIFLUOROMETHYL)-

• Inchi： 1S/C11H10F3N/c1-7-10-6-9(11(12,13)14)3-2-8(10)4-5-15-7/h2-3,6H,4-5H2,1H3
• InChI Key： YFADQWFEBLVAKT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)C(C)=NCC2)(F)F

Computed Properties

• Exact Mass: 213.07653381Da
• Monoisotopic Mass: 213.07653381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.4Ų